2,6-Difluorophenylacetic acid methylamide

• Molecular Formula: C9H9F2NO
• Molecular Weight: 185.17 g/mol
• IUPAC Name: 2-(2,6-difluorophenyl)-N-methylacetamide
• InChI: InChI=1S/C9H9F2NO/c1-12-9(13)5-6-7(10)3-2-4-8(6)11/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: VCHIZDODGNBZTN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=C(C=CC=C1F)F

Description

2,6-Difluorophenylacetic acid methylamide is a useful research compound. Its molecular formula is C9H9F2NO and its molecular weight is 185.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 ml of methylamine solution (33% in ethanol) are diluted with 90 ml of dichloromethane. While cooling, 9.52 g (50 mmol) of 2,6-difluorophenylacetyl chloride dissolved in 10 ml of dichloromethane are added dropwise in such a manner that the temperature of the reaction mixture does not exceed 10°. The reaction mixture is stirred for a further hour at 10° and then extracted three times with water. The organic phase is dried over magnesium sulphate and concentrated. The crude product is recrystallised from dichloromethane/petroleum ether and yields 8.57 g (92.6% of the theoretical yield) of 2,6-difluorophenylacetic acid methylamide of m.p. 163°-164°.